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Compound of Interest

Compound Name: 3-Hydroxycarbofuran-d3

Cat. No.: B12374624

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical chemistry of 3-
Hydroxycarbofuran-d3, a deuterated metabolite of the insecticide carbofuran. Given its role

as an internal standard in analytical methodologies, understanding its properties and the

techniques for its quantification is critical for researchers in environmental science, toxicology,

and drug metabolism.

Physicochemical and Analytical Data
3-Hydroxycarbofuran-d3 is the deuterated analog of 3-hydroxycarbofuran, a major metabolite

of carbofuran.[1] The incorporation of deuterium atoms results in a mass shift, making it an

ideal internal standard for mass spectrometry-based quantification.[1]

Table 1: General Properties of 3-Hydroxycarbofuran-d3
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Property Value Source

CAS Number 1794759-59-3 [2]

Molecular Formula C₁₂H₁₂D₃NO₄ [2]

Molecular Weight 240.27 g/mol [2]

Table 2: Analytical Standards and Properties of 3-Hydroxycarbofuran (Non-deuterated)

While a specific certificate of analysis for the deuterated standard was not publicly available,

data for the non-deuterated form provides essential analytical parameters.

Property Value Source

Melting Point 138 - 140 °C [3]

UV max 218, 279 nm [4]

Suitability Passes test for identity (NMR)

Impurities ≤2% water (Karl Fischer)

Chromatographic and Mass Spectrometric Data
The analysis of 3-hydroxycarbofuran and its deuterated internal standard is predominantly

performed using liquid chromatography coupled with mass spectrometry (LC-MS).

Table 3: UPLC-MS/MS Method Parameters for 3-Hydroxycarbofuran Analysis

This table summarizes typical parameters for the analysis of 3-hydroxycarbofuran in biological

matrices, where 3-Hydroxycarbofuran-d3 would serve as an internal standard.
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Parameter Value Source

Column
UPLC BEH C18 (2.1 x 50 mm,

1.7 µm)
[5]

Column Temperature 40 °C [5]

Flow Rate 0.4 mL/min [5]

Desolvation Temperature 450 °C [5]

Quantitative Analysis Mode
Multiple Reaction Monitoring

(MRM)
[5]

MRM Transition (3-

hydroxycarbofuran)
m/z 238.1 → 180.9 [5]

Table 4: Method Validation Data for 3-Hydroxycarbofuran Analysis

The following data is from a validated HPLC-DAD method for the determination of carbofuran

and 3-hydroxycarbofuran, demonstrating typical performance characteristics.

Parameter Value Source

Linearity Range 6.25 - 100 µg/mL [6][7]

Correlation Coefficient (r²) >0.9811 [6][7]

Precision (CV) <15% [6][7]

Accuracy (RSE) <15% [6][7]

Recovery 64.72% to 100.61% [6][7]

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction for Biological Matrices

This protocol is a representative example for the extraction of 3-hydroxycarbofuran from liver

tissue prior to UPLC-MS/MS analysis.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.researchgate.net/publication/347577838_Simultaneous_determination_of_carbofuran_and_3-hydroxycarbofuran_in_duck_liver_by_an_UPLC-MSMS
https://www.researchgate.net/publication/347577838_Simultaneous_determination_of_carbofuran_and_3-hydroxycarbofuran_in_duck_liver_by_an_UPLC-MSMS
https://www.researchgate.net/publication/347577838_Simultaneous_determination_of_carbofuran_and_3-hydroxycarbofuran_in_duck_liver_by_an_UPLC-MSMS
https://www.researchgate.net/publication/347577838_Simultaneous_determination_of_carbofuran_and_3-hydroxycarbofuran_in_duck_liver_by_an_UPLC-MSMS
https://www.researchgate.net/publication/347577838_Simultaneous_determination_of_carbofuran_and_3-hydroxycarbofuran_in_duck_liver_by_an_UPLC-MSMS
https://www.researchgate.net/publication/347577838_Simultaneous_determination_of_carbofuran_and_3-hydroxycarbofuran_in_duck_liver_by_an_UPLC-MSMS
https://pubmed.ncbi.nlm.nih.gov/28938132/
https://www.researchgate.net/publication/319704074_Development_and_validation_of_carbofuran_and_3-hydroxycarbofuran_analysis_by_high-pressure_liquid_chromatography_with_diode_array_detector_HPLC-DAD_for_forensic_Veterinary_Medicine
https://pubmed.ncbi.nlm.nih.gov/28938132/
https://www.researchgate.net/publication/319704074_Development_and_validation_of_carbofuran_and_3-hydroxycarbofuran_analysis_by_high-pressure_liquid_chromatography_with_diode_array_detector_HPLC-DAD_for_forensic_Veterinary_Medicine
https://pubmed.ncbi.nlm.nih.gov/28938132/
https://www.researchgate.net/publication/319704074_Development_and_validation_of_carbofuran_and_3-hydroxycarbofuran_analysis_by_high-pressure_liquid_chromatography_with_diode_array_detector_HPLC-DAD_for_forensic_Veterinary_Medicine
https://pubmed.ncbi.nlm.nih.gov/28938132/
https://www.researchgate.net/publication/319704074_Development_and_validation_of_carbofuran_and_3-hydroxycarbofuran_analysis_by_high-pressure_liquid_chromatography_with_diode_array_detector_HPLC-DAD_for_forensic_Veterinary_Medicine
https://pubmed.ncbi.nlm.nih.gov/28938132/
https://www.researchgate.net/publication/319704074_Development_and_validation_of_carbofuran_and_3-hydroxycarbofuran_analysis_by_high-pressure_liquid_chromatography_with_diode_array_detector_HPLC-DAD_for_forensic_Veterinary_Medicine
https://www.researchgate.net/publication/347577838_Simultaneous_determination_of_carbofuran_and_3-hydroxycarbofuran_in_duck_liver_by_an_UPLC-MSMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogenization: Homogenize the liver tissue sample.

Extraction: Perform a liquid-liquid extraction using ethyl acetate.

Evaporation: Evaporate the organic phase to dryness.

Reconstitution: Reconstitute the residue in a suitable solvent compatible with the UPLC-

MS/MS mobile phase.

Analytical Method: UPLC-MS/MS

A validated UPLC-MS/MS method for the simultaneous determination of carbofuran and 3-

hydroxycarbofuran in duck liver has been reported.[5] The method utilizes a UPLC BEH C18

column and a mobile phase gradient.[5] Quantification is achieved using multiple reaction

monitoring (MRM) in positive ion mode.[5] The MRM transition for 3-hydroxycarbofuran is m/z

238.1 → 180.9.[5]

Visualizations
Workflow for the Analysis of 3-Hydroxycarbofuran-d3

The following diagram illustrates a typical experimental workflow for the quantification of 3-

hydroxycarbofuran using its deuterated internal standard.
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Caption: A generalized workflow for the quantitative analysis of 3-hydroxycarbofuran.

Inhibition of Acetylcholinesterase by 3-Hydroxycarbofuran
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3-Hydroxycarbofuran, like its parent compound carbofuran, is an inhibitor of the enzyme

acetylcholinesterase.[4] This inhibition leads to the accumulation of the neurotransmitter

acetylcholine, resulting in toxicity.

Acetylcholine (ACh)

Acetylcholinesterase (AChE)

Binds to

Choline + Acetate

Hydrolyzes to

Inhibited AChE

3-Hydroxycarbofuran

Inhibits

Click to download full resolution via product page

Caption: The inhibitory action of 3-hydroxycarbofuran on acetylcholinesterase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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